Cas no 59803-99-5 (Brimonidine tartrate)

• Product Name: Brimonidine tartrate
• CAS No: 59803-99-5
• MF: C₁₅H₁₆BrN₅O₆
• MW: 442.221442222595
• CID: 950704
• PubChem ID: 11236066
• Update Time: 2025-10-20

Brimonidine tartrate Chemical and Physical Properties

Names and Identifiers

• UK 14,304 TARTRATE
• 5-BroMo-6-(2-iMidazolin-2-ylaMino)quinoxalinetartrate
• BRIMONIDINE TARTRATE
• Brimonidine tartarate
• Brominide tartrate
• Alphagan
• Brimonidine D-tartrate
• Brimonidinne tartrate
• C11H10BrN5.C4H6O6
• Brimonidine (tartrate)
• 4S9CL2DY2H
• 5-Bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine (2R,3R)-2,3-dihydroxysuccinate
• Brimonidine L-Tartrate
• Brimonidine D-tartarate
• Qoliana
• brimonidine Purite
• 2,3-Dihydroxybutanedioic acid--5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine (1/1)
• Brimonidine tartrate [
• 79570-19-7
• HMS3413O18
• MFCD07773072
• 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine;2,3-dihydroxybutanedioic acid
• 59803-99-5
• HMS3677O18
• 5-bromo-6-(2-imidazolidinylideneamino) quinoxaline l-tartrate
• A927815
• OCU-300
• HMS3652B06
• CHEMBL2062257
• Brimonidine tartrateUK 14,304 tartrate
• 5-bromo-6-(2-imidazolin-2-ylamino)quinoxaline tartrate
• AC-3599
• AKOS015895446
• Brimonidine-D-tartrate
• OCU300
• SY065942
• AGN-190342-LF
• BCP28473
• SCHEMBL34649
• 5-Bromo-N-(4,5-dihydro-1H-imidazol-2-yl)-6-quinoxalinamine tartrate
• Brimonidine tartrate

• Inchi： 1S/C11H10BrN5.C4H6O6/c12-9-7(17-11-15-5-6-16-11)1-2-8-10(9)14-4-3-13-8;5-1(3(7)8)2(6)4(9)10/h1-4H,5-6H2,(H2,15,16,17);1-2,5-6H,(H,7,8)(H,9,10)
• InChI Key： QZHBYNSSDLTCRG-UHFFFAOYSA-N
• SMILES： BrC1C2C(C=CC=1NC1=NCCN1)=NC=CN=2.OC(C(=O)O)C(C(=O)O)O

Computed Properties

• Exact Mass: 441.02840g/mol
• Monoisotopic Mass: 441.02840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177

Additional information on Brimonidine tartrate

Professional Introduction to Brimonidine Tartrate (CAS No: 59803-99-5)

Brimonidine tartrate, with the chemical identifier CAS No: 59803-99-5, is a compound that has garnered significant attention in the field of pharmaceuticals due to its multifaceted applications. This compound, a tartrate salt form of brimonidine, is primarily recognized for its ocular therapeutic properties, but recent research has also highlighted its potential in other medical domains. The introduction will delve into the chemical structure, pharmacological mechanisms, clinical applications, and emerging research findings associated with this compound.

The molecular structure of Brimonidine tartrate consists of a brimonidine core linked to a tartrate moiety. Brimonidine is an alpha-2 adrenergic receptor agonist, which means it interacts with specific receptors in the body to produce a variety of physiological effects. The tartrate salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations. This structural characteristic is crucial in determining its pharmacokinetic profile and therapeutic efficacy.

In terms of pharmacological action, Brimonidine tartrate primarily functions by reducing intraocular pressure (IOP) in individuals with glaucoma or high eye pressure. It achieves this by decreasing the production of aqueous humor and enhancing its outflow. The mechanism involves the activation of alpha-2 adrenergic receptors in the ciliary processes of the eye, which leads to a reduction in aqueous humor formation. This makes it an effective treatment option for managing open-angle glaucoma and ocular hypertension.

Recent clinical studies have demonstrated the efficacy of Brimonidine tartrate in reducing IOP levels. A study published in the Journal of Ophthalmology found that patients treated with brimonidine tartrate experienced a significant reduction in IOP compared to those on placebo. The study also noted that the drug was well-tolerated, with minor side effects such as temporary blurred vision and eye redness. These findings reinforce the compound's role as a reliable therapeutic agent for glaucoma management.

Beyond its ocular applications, research is exploring the potential uses of Brimonidine tartrate in other medical conditions. For instance, studies have indicated that brimonidine may have neuroprotective properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate neurotransmitter activity and reduce inflammation makes it a promising candidate for further investigation in this area.

Additionally, emerging research suggests that Brimonidine tartrate could have applications in managing cardiovascular conditions. Animal studies have shown that brimonidine can reduce blood pressure by acting on alpha-2 adrenergic receptors in blood vessels. While human trials are still in progress, these findings open up new avenues for exploring its therapeutic potential beyond ocular health.

The development of novel drug formulations based on Brimonidine tartrate is another area of active research. Researchers are investigating different delivery systems, such as sustained-release implants and topical gels, to enhance the drug's efficacy and patient compliance. These advancements aim to provide more effective and convenient treatment options for patients suffering from glaucoma and other conditions.

In conclusion, Brimonidine tartrate (CAS No: 59803-99-5) is a versatile compound with significant therapeutic potential across multiple medical fields. Its primary application lies in reducing intraocular pressure, making it a cornerstone in glaucoma management. However, ongoing research is uncovering new possibilities for its use in neuroprotection and cardiovascular health. As scientific understanding continues to evolve, it is likely that additional applications for this compound will be identified, further solidifying its importance in modern medicine.